2-[3,5-bis(1-methylpyrazol-4-yl)pyrazol-1-yl]-4-methyl-6-(trifluoromethyl)pyrimidine

• Molecular Formula: C17H15F3N8
• Molecular Weight: 388.3 g/mol
• IUPAC Name: 2-[3,5-bis(1-methylpyrazol-4-yl)pyrazol-1-yl]-4-methyl-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C17H15F3N8/c1-10-4-15(17(18,19)20)24-16(23-10)28-14(12-7-22-27(3)9-12)5-13(25-28)11-6-21-26(2)8-11/h4-9H,1-3H3
• InChI Key: GRDIGQOXHYZWKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2C(=CC(=N2)C3=CN(N=C3)C)C4=CN(N=C4)C)C(F)(F)F

Description

2-[3,5-bis(1-methylpyrazol-4-yl)pyrazol-1-yl]-4-methyl-6-(trifluoromethyl)pyrimidine is a complex organic compound that belongs to the class of heterocyclic compounds. It features a pyrimidine core substituted with pyrazole groups, which are known for their diverse biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3,5-bis(1-methylpyrazol-4-yl)pyrazol-1-yl]-4-methyl-6-(trifluoromethyl)pyrimidine typically involves the reaction of an aryl-substituted pyrazole with a suitable pyrimidine precursor. The reaction conditions often include refluxing in an inert atmosphere, such as argon, using solvents like 2-ethoxyethanol and water . The process may involve multiple steps, including the formation of intermediate compounds that are subsequently reacted to form the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-[3,5-bis(1-methylpyrazol-4-yl)pyrazol-1-yl]-4-methyl-6-(trifluoromethyl)pyrimidine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, solvents, and catalysts to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce different functional groups onto the pyrazole or pyrimidine rings.

Scientific Research Applications

2-[3,5-bis(1-methylpyrazol-4-yl)pyrazol-1-yl]-4-methyl-6-(trifluoromethyl)pyrimidine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It can be used in the development of bioactive compounds with potential therapeutic effects.

Medicine: Its derivatives may exhibit pharmacological activities, making it a candidate for drug development.

Industry: It can be used in the production of materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 2-[3,5-bis(1-methylpyrazol-4-yl)pyrazol-1-yl]-4-methyl-6-(trifluoromethyl)pyrimidine involves its interaction with molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, modulating the activity of these targets and influencing biological pathways. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

3,5-bis(1-methylpyrazol-4-yl)-1H-pyrazole: A related compound with similar pyrazole groups but lacking the pyrimidine core.

2-(1-Methyl-1H-pyrazol-4-yl)morpholine: Another compound featuring a pyrazole group, used in different chemical contexts.

Uniqueness

2-[3,5-bis(1-methylpyrazol-4-yl)pyrazol-1-yl]-4-methyl-6-(trifluoromethyl)pyrimidine is unique due to its combination of pyrazole and pyrimidine rings, which confer distinct chemical and biological properties. This structural arrangement allows for versatile applications in various fields, distinguishing it from other similar compounds.